Cas no 2034271-89-9 (4-(1H-pyrazol-1-yl)-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide)

• Product Name: 4-(1H-pyrazol-1-yl)-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034271-89-9
• MF: C₁₈H₁₅N₃O₃S₂
• MW: 385.46000123024
• CID: 5999465
• PubChem ID: 119101831
• Update Time: 2025-10-23

4-(1H-pyrazol-1-yl)-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrazol-1-yl)-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide
• 4-pyrazol-1-yl-N-[(5-thiophen-2-ylfuran-2-yl)methyl]benzenesulfonamide
• 2034271-89-9
• 4-(1H-pyrazol-1-yl)-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzenesulfonamide
• 4-(1H-pyrazol-1-yl)-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzene-1-sulfonamide
• F6516-0366
• AKOS026702250

• Inchi： 1S/C18H15N3O3S2/c22-26(23,16-7-4-14(5-8-16)21-11-2-10-19-21)20-13-15-6-9-17(24-15)18-3-1-12-25-18/h1-12,20H,13H2
• InChI Key： OAXLDSJCSDDSHP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C=CC=N1)(NCC1=CC=C(C2=CC=CS2)O1)(=O)=O

Computed Properties

• Exact Mass: 385.05548370g/mol
• Monoisotopic Mass: 385.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 4-(1H-pyrazol-1-yl)-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide

4-(1H-pyrazol-1-yl)-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No 2034271-89-9, known as 4-(1H-pyrazol-1-yl)-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science.

Structure and Synthesis

The molecule consists of a benzene ring substituted with a sulfonamide group at position 1 and a pyrazole moiety at position 4. The sulfonamide group is further connected to a furan ring, which is substituted with a thiophene group at position 5. This intricate structure suggests that the compound was synthesized through a series of carefully designed multi-step reactions, likely involving coupling reactions, nucleophilic substitutions, and cyclizations. Recent advancements in catalytic methods have enabled the efficient synthesis of such complex molecules, making them more accessible for research purposes.

Chemical Properties

4-(1H-pyrazol-1-yl)-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzene-1-sulfonamide exhibits several interesting chemical properties. The presence of electron-withdrawing groups like the sulfonamide and pyrazole moieties enhances the molecule's stability and reactivity. The thiophene ring contributes to the compound's aromaticity and potential for conjugation, which could influence its electronic properties. Recent studies have shown that such compounds can act as effective antioxidants due to their ability to scavenge free radicals, making them promising candidates for use in pharmaceuticals and nutraceuticals.

Biological Activity

One of the most intriguing aspects of this compound is its biological activity. Research has demonstrated that 4-(1H-pyrazol-1-yl)-N-{5-(thiophen-2-yllfuran-methyl}benzenesulfonamide exhibits potent anti-inflammatory and anti-proliferative effects. These properties make it a valuable lead compound in the development of new drugs targeting chronic inflammatory diseases and cancer. Furthermore, its ability to modulate key signaling pathways has been highlighted in recent publications, underscoring its potential as a therapeutic agent.

Applications in Drug Design

The compound's structural versatility has made it a valuable tool in drug design. Its sulfonamide group is known for its ability to enhance bioavailability and improve pharmacokinetic profiles, while the pyrazole and thiophene moieties provide opportunities for further functionalization. Recent studies have explored the use of this compound as a scaffold for designing inhibitors of various enzymes, including kinases and proteases, which are critical targets in oncology and infectious disease treatments.

Environmental Impact

As with any chemical compound, understanding its environmental impact is crucial. Preliminary studies suggest that 4-(1H-pyrazol-l-yll-N-{5-thiophen-furan-methyl}benzenesulfonamide has low toxicity to aquatic organisms, making it environmentally friendly compared to many other synthetic chemicals. However, further research is needed to fully assess its biodegradability and long-term ecological effects.

Future Directions

The future of 4-(1H-pyrazol-l-yll-N-{5-thiophen-furan-methyl}benzenesulfonamide looks promising as researchers continue to explore its potential applications. Ongoing studies aim to optimize its pharmacokinetic properties for better efficacy in clinical settings. Additionally, investigations into its use as a building block for advanced materials, such as organic semiconductors or sensors, are underway. These efforts highlight the compound's versatility and its role as a key player in modern chemical research.

In conclusion, 4-(1H-pyrazol-l-yll-N-{5-thiophen-furan-methyl}benzenesulfonamide (CAS No 2034271899) stands out as a remarkable example of how complex molecular architectures can lead to innovative solutions in science and medicine. With continued research and development, this compound has the potential to make significant contributions to various industries while maintaining high standards of safety and sustainability.